2-Amino-1-(1,3-dioxaindan-5-yl)ethan-1-one TFA, 95%
Overview
Description
2-Amino-1-(1,3-dioxaindan-5-yl)ethan-1-one TFA, 95% (hereafter referred to as 2-Amino-1-TFA) is an organic compound with a wide range of applications in scientific research. It is used in the synthesis of various compounds, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
2-Amino-1-TFA has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, and is also used in the synthesis of various compounds such as peptides, peptidomimetics, and other small molecules. It has also been used in the synthesis of various drugs, including antibiotics and anti-cancer drugs. Additionally, 2-Amino-1-TFA has been studied for its biochemical and physiological effects, and has been used in the study of enzyme inhibition and protein-protein interactions.
Mechanism of Action
2-Amino-1-TFA has been studied for its biochemical and physiological effects, and the mechanism of action of this compound is still being investigated. It has been suggested that the compound may act as an enzyme inhibitor, as it has been shown to inhibit the activity of various enzymes, such as proteases and phosphatases. Additionally, it has been suggested that 2-Amino-1-TFA may act as a modulator of protein-protein interactions, as it has been shown to bind to and modulate the activity of various proteins.
Biochemical and Physiological Effects
2-Amino-1-TFA has been studied for its biochemical and physiological effects, and the compound has been shown to have a variety of effects on various biochemical and physiological processes. For example, it has been shown to inhibit the activity of various enzymes, such as proteases and phosphatases. Additionally, it has been shown to modulate the activity of various proteins, and to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
2-Amino-1-TFA is a useful reagent for scientific research, and has a variety of advantages and limitations for lab experiments. One of the main advantages of this compound is its stability and solubility in aqueous solutions, which makes it an ideal reagent for a variety of biochemical and physiological experiments. Additionally, it has been shown to be relatively non-toxic, which makes it a safe reagent for use in lab experiments. However, one of the main limitations of this compound is its relatively low solubility in organic solvents, which can make it difficult to use in certain types of experiments.
Future Directions
Given the wide range of applications of 2-Amino-1-TFA in scientific research, there are numerous possible future directions for this compound. For example, further research could be conducted to investigate the mechanism of action of this compound, and its potential to inhibit the activity of various enzymes and modulate the activity of various proteins. Additionally, further research could be conducted to investigate the effects of this compound on various biochemical and physiological processes, as well as its potential therapeutic applications. Finally, research could be conducted to improve the solubility of this compound in organic solvents, which would make it easier to use in lab experiments.
Synthesis Methods
2-Amino-1-TFA can be synthesized from 1,3-dioxaindan-5-yl ethan-1-one by reacting it with trifluoroacetic acid (TFA). This reaction is carried out under basic conditions, typically using aqueous sodium hydroxide as the base. The reaction proceeds in two steps, with the first step involving the formation of a TFA salt of the 1,3-dioxaindan-5-yl ethan-1-one, and the second step involving the formation of the 2-amino-1-TFA. The overall reaction is as follows:
1,3-dioxaindan-5-yl ethan-1-one + TFA → TFA salt of 1,3-dioxaindan-5-yl ethan-1-one → 2-Amino-1-TFA
properties
IUPAC Name |
2-amino-1-(1,3-benzodioxol-5-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3H,4-5,10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JERKFMHQQAOPMW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(=O)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(1,3-dioxaindan-5-yl)ethan-1-one | |
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